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Compound of Interest

Compound Name: 4-Chloro-2-nitrotoluene

Cat. No.: B043163

Essential Safety and Handling Guide for 4-Chloro-2-
nitrotoluene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Chloro-2-nitrotoluene.
Adherence to these protocols is essential to ensure a safe laboratory environment.

Chemical Profile and Hazards

4-Chloro-2-nitrotoluene is a yellow to orange crystalline solid.[1] It is recognized as a
hazardous substance that is toxic if swallowed, in contact with skin, or inhaled.[2][3] It can
cause skin and serious eye irritation, and may lead to respiratory irritation.[1][3] Furthermore,
prolonged or repeated exposure may cause damage to organs.[1][2]
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Hazard Classification

Description

Acute Toxicity (Oral, Dermal, Inhalation)

Toxic if swallowed, in contact with skin, or if
inhaled.[2][3]

Skin Corrosion/Irritation

Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation

Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[1][3]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[1][2]

Physical and Chemical Properties

Property

Value

Physical State

Solid

Appearance Light yellow crystalline
Melting Point 34-38°C

Boiling Point 239 - 240 °C

Flash Point 120 °C (closed cup)

Solubility in Water

Immiscible

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 4-Chloro-2-

nitrotoluene.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear suitable chemical-
resistant gloves tested
according to standards such
as EN 374.

To prevent skin contact, as the
substance is toxic upon dermal
absorption and causes skin

irritation.

Eye and Face Protection

Use safety goggles with side
shields or a face shield that is
tested and approved under
government standards like
NIOSH (US) or EN 166 (EU).

To protect against dust
particles and splashes that can

cause serious eye irritation.

Respiratory Protection

In case of inadequate
ventilation or potential for dust
formation, use a NIOSH/MSHA
or European Standard EN 149
approved respirator with a

particulate filter.

To prevent inhalation of toxic
dust, which can be fatal and

cause respiratory irritation.

Protective Clothing

Wear a lab coat, and consider
additional protective clothing if
there is a risk of significant

exposure.

To minimize skin contact and
contamination of personal

clothing.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]
Safe Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Review the Safety
Data Sheet (SDS) for 4-Chloro-2-nitrotoluene.
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e Handling:

o

Avoid contact with skin, eyes, and clothing.[1][3]

[¢]

Do not breathe dust or vapors.[1][2]

[¢]

Weigh and handle the solid material in a fume hood to minimize dust generation.

[e]

Use appropriate tools (e.g., spatulas) for transferring the chemical.
e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[1][3]
o Clean all equipment and the work area to remove any residual contamination.
o Contaminated clothing should be removed immediately and washed before reuse.[]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed to prevent contamination and exposure to moisture.[2][3][4]

Store locked up.[2]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[3]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with
local, regional, and national regulations.[1]

Waste Collection:

e Solid Waste: Collect waste 4-Chloro-2-nitrotoluene and any contaminated disposable
materials (e.g., gloves, weighing paper) in a designated, labeled, and sealed hazardous
waste container.
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» Liquid Waste: If the chemical is dissolved in a solvent, collect the solution in a designated,
labeled, and sealed hazardous waste container for liquids. Do not dispose of it down the
drain.

Disposal Procedure:

» Contact your institution's Environmental Health and Safety (EHS) department for guidance
on proper disposal procedures.

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste and ensuring complete and accurate classification.[3]

Emergency Procedures

Exposure Scenario First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][4]

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap

Skin Contact ) ]
and plenty of water. Seek medical attention.[2]

[4]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact i o i i
do. Continue rinsing and seek medical attention.

[3]4]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion , _ ) i
unconscious person. Seek immediate medical

attention.[2][4]

In the event of a spill, evacuate the area, avoid breathing dust, and wear appropriate PPE for
cleanup. Sweep up the spilled solid material and place it in a suitable, closed container for
disposal.[4] Prevent the spill from entering drains or waterways.
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Below is a workflow diagram for the safe handling of 4-Chloro-2-nitrotoluene.
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Caption: Workflow for Safe Handling of 4-Chloro-2-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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